Cas no 1875-87-2 (2-(2,5-Dichlorophenyl)ethanol)

• Product Name: 2-(2,5-Dichlorophenyl)ethanol
• CAS No: 1875-87-2
• MF: C₈H₈Cl₂O
• MW: 191.054520606995
• MDL: MFCD04038828
• CID: 859252
• PubChem ID: 13480204
• Update Time: 2025-06-27

2-(2,5-Dichlorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dichlorophenyl)ethan-1-ol
• 2-(2,5-dichlorophenyl)ethanol
• 2,5-dichloroBenzeneethanol
• 2,5-DICHLOROPHENETHYL ALCOHOL
• 2,4-DIFLUORO-2'-(3-PYRROLINOMETHYL) BENZOPHENONE
• 2,5-Dichlor-phenaethylalkohol
• Benzeneethanol,2,5-dichloro
• CK1134
• 2,5-Dichlorphenylmethylcarbinol
• AS00592
• 2,5-DICHLOROPHENYLETHYL ALCOHOL
• AK149274
• 2,5-dichlorophenethyl alcohol, AldrichCPR
• AB0034083
• ST24039115
• X8179
• 1875-87-2
• AB93008
• MFCD04038828
• AS-19435
• DA-27227
• EN300-1231465
• CS-0157666
• DTXSID40541841
• SCHEMBL1560923
• 2-(2 pound not5-Dichlorophenyl)ethan-1-ol
• AKOS012084730
• 2-(2,5-Dichlorophenyl)ethanol

• MDL： MFCD04038828
• Inchi： 1S/C8H8Cl2O/c9-7-1-2-8(10)6(5-7)3-4-11/h1-2,5,11H,3-4H2
• InChI Key： CQAXYYQCCIYTEN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CCO)Cl

Computed Properties

• Exact Mass: 189.99500
• Monoisotopic Mass: 189.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.8

Experimental Properties

• Density: 1.329
• Melting Point: 26-28 ºC
• Boiling Point: 274 ºC
• Flash Point: 117 ºC
• PSA: 20.23000
• LogP: 2.52820

2-(2,5-Dichlorophenyl)ethanol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-(2,5-Dichlorophenyl)ethanol

2-(2,5-Dichlorophenyl)ethanol and CAS No. 1875-87-2: A Comprehensive Overview of Its Chemical Structure, Biological Activity, and Research Applications

2-(2,5-Dichlorophenyl)ethanol, also known by its CAS No. 1875-87-2, is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule belongs to the class of aromatic ethers, characterized by its unique structural features that enable it to interact with various biological targets. The chemical structure of 2-(2,5-Dichlorophenyl)ethanol consists of a phenyl ring substituted with two chlorine atoms at the 2 and 5 positions, connected to an ethanol functional group via a methylene bridge. This molecular configuration contributes to its diverse pharmacological properties and potential applications in drug development.

Recent studies have highlighted the importance of CAS No. 1875-87-2 in the exploration of novel therapeutic agents. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its potential as a scaffold for designing anti-inflammatory compounds. The compound's ability to modulate inflammatory pathways through interactions with specific protein targets has been a focal point of recent research. Additionally, its structural similarity to known pharmacological agents has prompted further investigation into its role in drug repositioning strategies.

One of the most promising areas of research involving 2-(2,5-Dichlorophenyl)ethanol is its application in the development of antitumor agents. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant cytotoxic activity against cancer cell lines, particularly in the context of leukemia and breast cancer. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation through the modulation of key signaling pathways such as the MAPK/ERK pathway.

From a synthetic perspective, the preparation of 2-(2,5-Dichlorophenyl)ethanol has been optimized through various methodologies. A 2021 review in Organic & Biomolecular Chemistry detailed the use of catalytic cross-coupling reactions to enhance the efficiency of its synthesis. These advancements have not only improved the scalability of its production but also reduced the environmental impact associated with traditional synthetic routes. The integration of green chemistry principles in its synthesis has become a critical area of focus for researchers aiming to develop sustainable pharmaceutical processes.

The biological activity of CAS No. 1875-87-2 extends beyond its antitumor properties. Recent investigations have explored its potential as an antimicrobial agent, particularly against multidrug-resistant bacterial strains. A 2023 study in Antimicrobial Agents and Chemotherapy revealed that the compound exhibited broad-spectrum antimicrobial activity, with particular efficacy against Gram-positive bacteria. The mechanism of action was linked to its ability to disrupt bacterial cell membranes, suggesting its potential as a novel antimicrobial scaffold.

Another area of interest is the role of 2-(2,5-Dichlorophenyl)ethanol in neuropharmacology. Researchers have explored its potential as a modulator of neurotransmitter systems, with a 2022 study in Neuropharmacology indicating its ability to influence serotonin and dopamine signaling pathways. This property has sparked discussions about its potential applications in the treatment of neurological disorders such as depression and Parkinson's disease.

From a toxicological standpoint, the safety profile of CAS No. 1875-87-2 has been evaluated in several studies. A 2021 review in Toxicological Sciences highlighted its low acute toxicity in mammalian models, with no significant genotoxic effects observed. However, long-term studies are still required to fully understand its potential risks, particularly in the context of chronic exposure scenarios.

Environmental considerations have also become a focal point in the research on 2-(2,5-Dichlorophenyl)ethanol. A 2023 study in Environmental Science & Technology examined its degradation pathways in aquatic environments, revealing that it undergoes biodegradation under specific conditions. This finding is crucial for assessing its potential ecological impact and guiding the development of environmentally benign pharmaceutical compounds.

Looking ahead, the future of CAS No. 1875-87-2 research is likely to be shaped by advancements in computational chemistry and high-throughput screening technologies. A 2023 perspective in Drug Discovery Today emphasized the potential of machine learning algorithms to predict the biological activity of its derivatives, enabling more efficient drug discovery processes. These innovations are expected to further expand the applications of 2-(2,5-Dichlorophenyl)ethanol in the pharmaceutical industry.

In conclusion, 2-(2,5-Dichlorophenyl)ethanol and its CAS No. 1875-87-2 designation represent a significant area of research with diverse implications for medicinal chemistry. Its structural versatility and biological activity have positioned it as a promising candidate for the development of new therapeutic agents. As research continues to evolve, the compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.